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Compound of Interest

Compound Name: (2-Bromothiophen-3-YL)methanol

Cat. No.: B1314068 Get Quote

An In-depth Technical Guide on the Purity and Specifications of (2-Bromothiophen-3-
YL)methanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the purity, specifications, and

analytical methodologies for (2-Bromothiophen-3-YL)methanol (CAS No: 70260-16-1). This

compound is a key building block in organic synthesis, particularly in the development of novel

pharmaceutical agents and materials. Understanding its chemical and physical properties is

crucial for its effective application in research and development.

Chemical and Physical Specifications
(2-Bromothiophen-3-YL)methanol is a substituted thiophene derivative. Its specifications are

summarized below, based on data from various chemical suppliers and databases.
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Identifier Value Source(s)

Chemical Name
(2-Bromothiophen-3-

YL)methanol
[1][2]

Synonyms
(2-Bromo-3-thienyl)methanol,

2-Bromothiophene-3-methanol
[1][3]

CAS Number 70260-16-1 [1][2]

Molecular Formula C₅H₅BrOS [1][2]

Molecular Weight 193.06 g/mol [1][2][3]

MDL Number MFCD09025881 [2]

Property Value Source(s)

Purity Typically ≥95-98% [1][4][5]

Appearance Solid

Boiling Point 265.5 ± 25.0 °C at 760 mmHg [3]

Density 1.8 ± 0.1 g/cm³ [3]

Flash Point 114.4 ± 23.2 °C [3]

Refractive Index 1.631 [3]

Storage Conditions
Store at 2-8°C in a dark place

under an inert atmosphere
[2]

Experimental Protocols
The quality and purity of (2-Bromothiophen-3-YL)methanol are typically assessed and

achieved through a combination of chromatographic and spectroscopic techniques.

Purification Protocol: Column Chromatography
A common method for purifying thiophene derivatives is column chromatography.
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Preparation of the Column: A glass column is packed with silica gel as the stationary phase,

slurried in a non-polar solvent like n-hexane.

Sample Loading: The crude (2-Bromothiophen-3-YL)methanol is dissolved in a minimal

amount of a suitable solvent (e.g., dichloromethane) and loaded onto the top of the silica gel

bed.

Elution: The column is eluted with a solvent system, typically a mixture of a non-polar solvent

and a slightly more polar solvent. For related compounds, a mixture of dichloromethane

(DCM) and n-hexane (e.g., a 2:8 ratio) has been used effectively.[6] The polarity of the eluent

can be gradually increased to facilitate the separation of the desired compound from

impurities.

Fraction Collection: Fractions are collected as the solvent passes through the column.

Analysis: The purity of each fraction is checked using Thin Layer Chromatography (TLC).

Fractions containing the pure product are combined.

Solvent Removal: The solvent is removed from the combined pure fractions under reduced

pressure to yield the purified (2-Bromothiophen-3-YL)methanol.

Recrystallization: For further purification, recrystallization from a suitable solvent such as n-

hexane or ethanol can be performed.[6]

Analytical Methods for Quality Control
To confirm the identity and purity of (2-Bromothiophen-3-YL)methanol, the following

analytical methods are standard. Suppliers often provide documentation such as Certificates of

Analysis (CoA) with data from these techniques.[2][7]

High-Performance Liquid Chromatography (HPLC): HPLC is used to determine the purity of

the compound by separating it from any non-volatile or thermally unstable impurities. A

reversed-phase column (e.g., C18) with a mobile phase such as a mixture of acetonitrile and

water is commonly employed. The purity is calculated based on the area percentage of the

main peak in the chromatogram.
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Gas Chromatography-Mass Spectrometry (GC/MS): This technique is suitable for volatile

compounds and provides information on both purity and molecular weight. The sample is

vaporized and separated on a GC column, and the eluted components are detected by a

mass spectrometer, which confirms the identity of the compound by its mass-to-charge ratio.

[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy are

essential for structural elucidation and confirmation. The chemical shifts, splitting patterns,

and integration of the peaks in the NMR spectrum provide a detailed fingerprint of the

molecule's structure.

High-Resolution Mass Spectrometry (HRMS): HRMS provides a highly accurate

measurement of the molecular mass of the compound, which can be used to confirm its

elemental composition.[9]

Visualizations: Workflows and Logical Relationships
The following diagrams illustrate common workflows and logical relationships in the synthesis,

purification, and application of (2-Bromothiophen-3-YL)methanol.
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Caption: General experimental workflow for the synthesis and purification of (2-
Bromothiophen-3-YL)methanol.
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Caption: Logical workflow for the quality control analysis of (2-Bromothiophen-3-
YL)methanol.
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Synthetic Transformations

Role as a Building Block in Drug Discovery (2-Bromothiophen-3-YL)methanol
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Caption: Role of (2-Bromothiophen-3-YL)methanol as a versatile building block in drug

discovery pipelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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